Cas no 36528-28-6 (Dodecanoic acid, decylester)

• Product Name: Dodecanoic acid, decylester
• CAS No: 36528-28-6
• Molecular Formula: C₂₂H₄₄O₂
• Molecular Weight: 340.58356
• CID: 308133
• PubChem ID: 119003

Dodecanoic acid, decylester Properties

Names and Identifiers

• Dodecanoic acid, decylester
• decyl dodecanoate
• Decyl laurate
• UNII-JS9WH65CUE
• NIKKOL GS-DL
• NS00030055
• n-decanyl laurate
• Dodecanoic acid, decyl ester
• JS9WH65CUE
• DTXSID4067985
• 36528-28-6
• DECYL LAURATE [INCI]
• SCHEMBL1188192
• LAURIC ACID, DECYL ESTER
• Q27281669
• RAPXDXJBAYUBHI-UHFFFAOYSA-N
• EINECS 253-087-4

• InChIKey： RAPXDXJBAYUBHI-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H44O2/c1-3-5-7-9-11-13-14-16-18-20-22(23)24-21-19-17-15-12-10-8-6-4-2/h3-21H2,1-2H3
• SMILES： CCCCCCCCCCCC(OCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 340.33432
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 20
• Monoisotopic Mass: 340.334
• Heavy Atom Count: 24
• Complexity: 250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.8
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3
• Refractive Index: 1.447
• Boiling Point: 388.9°Cat760mmHg
• Flash Point: 193.5°C
• Density: 0.861

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters